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Compound of Interest

Compound Name: Benzene, trimethylpropyl-

Cat. No.: B15436369 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed comparison of the solvent properties of 1,3,5-trimethyl-2-

propylbenzene and toluene. Toluene is a widely used aromatic solvent, while 1,3,5-trimethyl-2-

propylbenzene, a less common alkylbenzene, presents an alternative with different physical

and chemical characteristics. This document aims to provide an objective comparison

supported by experimental data and established estimation methods to aid in solvent selection

for various research and development applications.

Data Presentation: A Side-by-Side Comparison
The following table summarizes the key solvent properties of toluene and 1,3,5-trimethyl-2-

propylbenzene. The data for toluene is based on established experimental values. Due to the

limited availability of experimental data for 1,3,5-trimethyl-2-propylbenzene, its properties have

been estimated using validated predictive models and comparison with structurally similar

compounds.
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Property
Toluene
(Experimental)

1,3,5-trimethyl-2-
propylbenzene
(Estimated/Predicte
d)

Structurally Similar
Compounds
(Experimental)

Molecular Formula C₇H₈ C₁₂H₁₈

1,3,5-

Trimethylbenzene:

C₉H₁₂ n-

Propylbenzene: C₉H₁₂

Molecular Weight (

g/mol )
92.14 162.27

1,3,5-

Trimethylbenzene:

120.19 n-

Propylbenzene:

120.19

Boiling Point (°C) 110.6[1][2][3] ~210-220

1,3,5-

Trimethylbenzene:

164.7[4] n-

Propylbenzene:

159.2[5][6]

Melting Point (°C) -95[1][7] No data available

1,3,5-

Trimethylbenzene:

-44.8[4] n-

Propylbenzene:

-99.5[6]

Density (g/mL at

20°C)
0.867[2] ~0.87-0.89

1,3,5-

Trimethylbenzene:

0.864 (at 25°C)[8] n-

Propylbenzene: 0.862

(at 25°C)[9][10]

Viscosity (cP at 20°C) 0.59[2] ~1.5-2.0

1,3,5-

Trimethylbenzene:

0.63 (at 25°C) n-

Propylbenzene: 0.72

(at 20°C)
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Dielectric Constant (at

25°C)
2.38[2] ~2.3-2.4

1,3,5-

Trimethylbenzene:

2.27[10] n-

Propylbenzene: 2.37

(at 20°C)[11]

Hildebrand Solubility

Parameter (MPa¹/²)
18.2 ~17.5-18.0

1,3,5-

Trimethylbenzene:

18.0

Hansen Solubility

Parameters (MPa¹/²)

δD: 18.0, δP: 1.4, δH:

2.0

δD: ~17.8, δP: ~0.8,

δH: ~1.5

1,3,5-

Trimethylbenzene:

δD: 18.0, δP: 0, δH:

0.6

Note: Estimated values for 1,3,5-trimethyl-2-propylbenzene are derived from group contribution

methods and trends observed in similar alkylbenzenes. These values should be used as a

guideline and confirmed by experimental measurement where critical.

Experimental Protocols
The following are detailed methodologies for the key experiments used to determine the

solvent properties listed above.

Boiling Point Determination
The boiling point of a liquid is the temperature at which its vapor pressure equals the

surrounding atmospheric pressure. A common and accurate method for determining the boiling

point is through distillation.

Apparatus: Distillation flask, condenser, receiving flask, thermometer, heating mantle.

Procedure:

The liquid is placed in the distillation flask along with boiling chips to ensure smooth

boiling.
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The apparatus is assembled, and the thermometer bulb is positioned so that the top of the

bulb is level with the bottom of the side arm of the distillation flask.

The liquid is heated, and the temperature is recorded when the liquid is boiling and a

stable temperature is observed on the thermometer as the vapor condenses and collects

in the receiving flask. This stable temperature is the boiling point.

Density Measurement
Density is the mass per unit volume of a substance. It is a fundamental physical property that

can be determined with high precision.

Apparatus: Pycnometer (a specific gravity bottle), analytical balance, thermostat.

Procedure:

The pycnometer is thoroughly cleaned, dried, and its empty mass is accurately weighed.

It is then filled with the sample liquid, ensuring no air bubbles are trapped, and placed in a

thermostat at a specific temperature (e.g., 20°C) until thermal equilibrium is reached.

The pycnometer is removed, wiped dry, and weighed again to determine the mass of the

liquid.

The volume of the pycnometer is determined by repeating the procedure with a reference

liquid of known density, such as deionized water.

The density of the sample is calculated by dividing the mass of the liquid by the volume of

the pycnometer.

Viscosity Measurement
Viscosity is a measure of a fluid's resistance to flow. For many solvents, a capillary viscometer

is used to determine the kinematic viscosity, which can then be converted to dynamic viscosity.

Apparatus: Ostwald viscometer, thermostat, stopwatch, pipette.

Procedure:

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 9 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15436369?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


A known volume of the solvent is introduced into the viscometer, which is then placed in a

thermostat at a constant temperature.

The liquid is drawn up by suction into the upper bulb of the viscometer.

The time taken for the liquid to flow between two marked points on the capillary is

measured accurately using a stopwatch.

The kinematic viscosity is calculated using the viscometer constant and the measured flow

time.

The dynamic viscosity is then calculated by multiplying the kinematic viscosity by the

density of the liquid at the same temperature.

Dielectric Constant Measurement
The dielectric constant (or relative permittivity) of a solvent is a measure of its ability to

separate opposite charges. It is a crucial parameter for understanding a solvent's polarity and

its ability to dissolve ionic compounds.

Apparatus: Dielectric constant meter (often based on capacitance measurement), a test cell.

Procedure:

The test cell is calibrated using a standard substance with a known dielectric constant,

such as air or a pure solvent.

The cell is then filled with the sample solvent.

The capacitance of the cell containing the sample is measured.

The dielectric constant of the sample is calculated from the ratio of the capacitance of the

cell with the sample to the capacitance of the cell with the vacuum (or the calibrated

standard).

Hildebrand and Hansen Solubility Parameters
Determination
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Solubility parameters are theoretical values that predict the solubility of a substance in a given

solvent.

Hildebrand Solubility Parameter (δ): This is calculated from the cohesive energy density,

which is related to the heat of vaporization (ΔHv) and the molar volume (Vm) of the solvent.

The formula is: δ = ((ΔHv - RT) / Vm)¹/² Where R is the gas constant and T is the

temperature in Kelvin. ΔHv can be determined experimentally using calorimetry, and Vm can

be calculated from the molecular weight and density.

Hansen Solubility Parameters (δD, δP, δH): These parameters divide the total Hildebrand

parameter into three components: dispersion forces (δD), polar forces (δP), and hydrogen

bonding (δH). These are typically determined by testing the solubility of a wide range of well-

characterized polymers in the solvent of interest. The solubility data is then used to define a

"solubility sphere" in the three-dimensional Hansen space, the center of which gives the

Hansen parameters of the solvent.

Mandatory Visualization
The following diagram illustrates a logical workflow for selecting a suitable solvent based on

key physical and chemical properties.
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Caption: A workflow for rational solvent selection based on key properties.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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